2-(benzylamino)-N-(4-methoxyphenyl)pyridine-3-carboxamide

• IUPAC Name: 2-(benzylamino)-N-(4-methoxyphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H19N3O2/c1-25-17-11-9-16(10-12-17)23-20(24)18-8-5-13-21-19(18)22-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,21,22)(H,23,24)
• InChI Key: SYHLELNHXYQFBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(N=CC=C2)NCC3=CC=CC=C3
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

2-(benzylamino)-N-(4-methoxyphenyl)pyridine-3-carboxamide is a compound that belongs to the class of pyridine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(benzylamino)-N-(4-methoxyphenyl)pyridine-3-carboxamide typically involves the reaction of 2-chloronicotinic acid with benzylamine and 4-methoxyaniline under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for better control over reaction parameters and increases the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(benzylamino)-N-(4-methoxyphenyl)pyridine-3-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzylamino or methoxy groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyridine derivatives with new functional groups.

Scientific Research Applications

2-(benzylamino)-N-(4-methoxyphenyl)pyridine-3-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its ability to interact with biological targets.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Material Science: It is explored for its potential use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(benzylamino)-N-(4-methoxyphenyl)pyridine-3-carboxamide involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(benzylamino)-N-(4-methoxyphenyl)pyridine-3-carboxamide
• 2-(benzylamino)-N-(4-hydroxyphenyl)pyridine-3-carboxamide
• 2-(benzylamino)-N-(4-chlorophenyl)pyridine-3-carboxamide

Uniqueness

This compound is unique due to the presence of the methoxy group, which can influence its chemical reactivity and biological activity. This makes it distinct from other similar compounds that may have different substituents, leading to variations in their properties and applications.